Cas no 1261854-43-6 (2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261854-43-6
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 4929133
• Update Time: 2025-06-11

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)20-10-3-1-8(2-4-10)11-6-18-12(17)5-9(11)7-19/h1-6,19H,7H2,(H2,17,18)
• InChI Key： CJMYUCHTIXSTBY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=CC=1CO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 2.4
• Topological Polar Surface Area: 68.4

Additional information on 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Research Brief on 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS: 1261854-43-6)

In recent years, the compound 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS: 1261854-43-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound, characterized by its unique trifluoromethoxy and pyridine moieties, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of the trifluoromethoxy group is believed to enhance metabolic stability and bioavailability, making it an attractive candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol via a multi-step reaction sequence, starting from commercially available precursors. The researchers highlighted the compound's versatility as a building block for the construction of more complex molecules, with potential applications in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of specific signaling pathways. In vitro assays conducted by a research team at a leading pharmaceutical company showed that derivatives of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol exhibited significant inhibitory activity against certain protein kinases implicated in cancer and autoimmune diseases. These findings suggest that the compound could serve as a valuable starting point for the design of new therapeutic agents.

In addition to its potential in drug discovery, recent research has also explored the compound's physicochemical properties and pharmacokinetic profile. Computational modeling studies have provided insights into its binding interactions with various biological targets, further supporting its utility in medicinal chemistry. The compound's favorable solubility and stability under physiological conditions make it a promising candidate for further optimization and development.

Despite these promising findings, challenges remain in the development of 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol-based therapeutics. Ongoing research is focused on addressing issues related to selectivity, toxicity, and formulation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS: 1261854-43-6) represents a promising compound with diverse applications in chemical biology and drug discovery. Continued research into its synthesis, biological activity, and therapeutic potential is likely to yield valuable insights and contribute to the development of novel treatments for various diseases. This brief highlights the importance of further exploration and collaboration in this area to fully realize the compound's potential.